Cas no 117114-01-9 (Benzene, 1-[4-(bromomethyl)phenoxy]-4-(trifluoromethyl)-)

• Product Name: Benzene, 1-[4-(bromomethyl)phenoxy]-4-(trifluoromethyl)-
• CAS No: 117114-01-9
• MF: C₁₄H₁₀BrF₃O
• MW: 331.127813816071
• CID: 3654647
• PubChem ID: 14720261
• Update Time: 2025-04-22

Benzene, 1-[4-(bromomethyl)phenoxy]-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[4-(bromomethyl)phenoxy]-4-(trifluoromethyl)-
• 1-(BROMOMETHYL)-4-(4-(TRIFLUOROMETHYL)PHENOXY)BENZENE
• 1-(bromomethyl)-4-{[4-(trifluoromethyl)phenyl]oxy}benzene
• 4-(4'-trifluoromethylphenoxy) benzyl bromide
• SCHEMBL3235897
• DB-215692
• 117114-01-9
• 4-(4'-trifluoromethylphenoxy)benzyl bromide

• Inchi： 1S/C14H10BrF3O/c15-9-10-1-5-12(6-2-10)19-13-7-3-11(4-8-13)14(16,17)18/h1-8H,9H2
• InChI Key： RXANAHTWXCJFDF-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=C(CBr)C=C2)=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 329.98671Da
• Monoisotopic Mass: 329.98671Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų